An efficient and green method for regio- and chemo-selective Friedel–Crafts acylations using a deep eutectic solvent ([CholineCl][ZnCl2]3)†
RSC Advances Pub Date: 2016-04-14 DOI: 10.1039/C6RA03551E
Abstract
[CholineCl][ZnCl2]3, a deep eutectic solvent between choline chloride and ZnCl2, has been used as a dual function catalyst and green solvent for the Friedel–Crafts acylation of aromatic compounds instead of using the moisture-sensitive Lewis acids and volatile organic solvents. The reactions are performed with high yields under microwave irradiation with short reaction times for the synthesis of ketones. Interestingly, indole derivatives are regioselectively acylated in the 3-position under mild conditions with high yields without NH protection. Three new ketone products are synthesized. [CholineCl][ZnCl2]3 is easily synthesized from choline chloride and zinc chloride at a low cost, with easy purification and environmentally benign compounds. [CholineCl][ZnCl2]3 can be reused up to five times without loss of catalytic activity, making it ideal in industrial processes.
![Graphical abstract: An efficient and green method for regio- and chemo-selective Friedel–Crafts acylations using a deep eutectic solvent ([CholineCl][ZnCl2]3)](http://scimg.chem960.com/usr/1/C6RA03551E.jpg)
Recommended Literature
- [1] An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†
- [2] Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties
- [3] Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields
- [4] Aggregated-fluorescent detection of PFAS with a simple chip
- [5] Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†
- [6] An integrated microfluidic platform for sensitive and rapid detection of biological toxins†
- [7] An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic
- [8] An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification
- [9] An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†
- [10] Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations
Journal Name：RSC Advances
research_products
-
CAS no.: 89640-58-4
![2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid](https://ossimg.kuujia.com/scimg/2138500/2138166-62-6x500.png)
![2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide](https://ossimg.kuujia.com/scimg/2034500/2034271-14-0x500.png)
![1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol](https://ossimg.kuujia.com/scimg/1271000/1270529-38-8x500.png)
